![molecular formula C18H16F12N4O8 B1528576 3-Azetidin-3-yl-1-methyl-1H-pyrazolo[3,4-b]pyridinetetra(trifluoroacetic acid salt) CAS No. 1361112-00-6](/img/structure/B1528576.png)
3-Azetidin-3-yl-1-methyl-1H-pyrazolo[3,4-b]pyridinetetra(trifluoroacetic acid salt)
Overview
Description
“3-Azetidin-3-yl-1-methyl-1H-pyrazolo[3,4-b]pyridinetetra(trifluoroacetic acid salt)” is a chemical compound . It’s a derivative of pyrazolo[3,4-b]pyridine, a nitrogen-containing heterocycle .
Synthesis Analysis
The synthesis of pyrazolo[3,4-b]pyridine derivatives has been reported in the literature . The process involves scaffold hopping and computer-aided drug design . The synthesis of similar compounds has been carried out using a sequential opening/closing cascade reaction .Molecular Structure Analysis
The molecular formula of the compound is C18H16F12N4O8 . The molecular weight is 644.3224784 .Chemical Reactions Analysis
The compound is part of a class of compounds that have been synthesized for their potential as TRK inhibitors . The molecular docking study was used to evaluate the binding mode between the compound and TRKA .Physical And Chemical Properties Analysis
The compound is a powder . It has a CAS Number of 1361112-00-6 .Scientific Research Applications
Pharmaceutical Research and Drug Development
The heterocyclic structure of 1H-pyrazolo[3,4-b]pyridines, to which our compound belongs, is of significant interest in pharmaceutical research due to its similarity to purine bases like adenine and guanine . This structural resemblance allows these compounds to interact with various biological targets, making them valuable in the development of new therapeutic agents. The compound’s potential applications include:
- Anticancer Agents : Research has indicated that derivatives of 1H-pyrazolo[3,4-b]pyridines exhibit promising activity against certain cancer cell lines .
- Anti-Inflammatory Drugs : Due to their modulatory effects on inflammatory pathways, these compounds are being explored for their anti-inflammatory properties .
- Neuroprotective Agents : The neuroprotective potential is another area of interest, particularly in the treatment of neurodegenerative diseases .
Chemical Synthesis
This compound serves as a versatile intermediate in chemical synthesis. It can be used to create a wide range of complex molecules with potential applications in various fields, from medicinal chemistry to materials science .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(azetidin-3-yl)-1-methylpyrazolo[3,4-b]pyridine;2,2,2-trifluoroacetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4.4C2HF3O2/c1-14-10-8(3-2-4-12-10)9(13-14)7-5-11-6-7;4*3-2(4,5)1(6)7/h2-4,7,11H,5-6H2,1H3;4*(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSTUYTXBEDOEIJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC=N2)C(=N1)C3CNC3.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16F12N4O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
644.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Azetidin-3-yl-1-methyl-1H-pyrazolo[3,4-b]pyridinetetra(trifluoroacetic acid salt) |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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